Cas no 309935-57-7 (tubulysin D)
tubulysin D Chemical and Physical Properties
Names and Identifiers
-
- Tubulysin D
- QKA34PE4DB
- (+)-Tubulysin D
- BDBM50483306
- C15704
- Q27149183
- Benzenepentanoic acid, gamma-(((2-((1R,3R)-1-(acetyloxy)-4-methyl-3-(((2S,3S)-3-methyl-2-((((2R)-1-methyl-2-piperidinyl)carbonyl)amino)-1-oxopentyl)((3-methyl-1-oxobutoxy)methyl)amino)pentyl)-4-thiazolyl)carbonyl)amino)-alpha-methyl-, (alphaS,.gamm
- CS-0021785
- HY-N2348
- (2S,4R)-4-[[2-[(1R,3R)-1-acetyloxy-4-methyl-3-[3-methylbutanoyloxymethyl-[(2S,3S)-3-methyl-2-[[(2R)-1-methylpiperidine-2-carbonyl]amino]pentanoyl]amino]pentyl]-1,3-thiazole-4-carbonyl]amino]-2-methyl-5-phenylpentanoic acid
- CHEMBL455213
- EX-A5466D
- AKOS040740474
- SCHEMBL12219631
- BENZENEPENTANOIC ACID, .GAMMA.-(((2-((1R,3R)-1-(ACETYLOXY)-4-METHYL-3-(((2S,3S)-3-METHYL-2-((((2R)-1-METHYL-2-PIPERIDINYL)CARBONYL)AMINO)-1-OXOPENTYL)((3-METHYL-1-OXOBUTOXY)METHYL)AMINO)PENTYL)-4-THIAZOLYL)CARBONYL)AMINO)-.ALPHA.-METHYL-, (.ALPHA.S,.GAMMA.R)-
- 309935-57-7
- CHEBI:80036
- UNII-QKA34PE4DB
- 4-((2-(1-acetyloxy-4-methyl-3-(3-methylbutanoyloxymethyl-(3-methyl-2-((1-methylpiperidine-2-carbonyl)amino)pentanoyl)amino)pentyl)-1,3-thiazole-4-carbonyl)amino)-2-methyl-5-phenylpentanoic acid
- (2S,4R)-4-(((2-((1R,3R)-1-(acetyloxy)-3-((2S,3S)-2-((hydroxy((2R)-1-methylpiperidin-2-yl)methylidene)amino)-3-methyl-N-(((3-methylbutanoyl)oxy)methyl)pentanamido)-4-methylpentyl)-1,3-thiazol-4-yl)(hydroxy)methylidene)amino)-2-methyl-5-phenylpentanoate
- (2S,4R)-4-[({2-[(1R,3R)-1-(acetyloxy)-3-[(2S,3S)-2-({hydroxy[(2R)-1-methylpiperidin-2-yl]methylidene}amino)-3-methyl-N-{[(3-methylbutanoyl)oxy]methyl}pentanamido]-4-methylpentyl]-1,3-thiazol-4-yl}(hydroxy)methylidene)amino]-2-methyl-5-phenylpentanoate
- DA-78695
- (2S,4R)-4-((2-((1R,3R)-1-acetyloxy-4-methyl-3-(3-methylbutanoyloxymethyl-((2S,3S)-3-methyl-2-(((2R)-1-methylpiperidine-2-carbonyl)amino)pentanoyl)amino)pentyl)-1,3-thiazole-4-carbonyl)amino)-2-methyl-5-phenylpentanoic acid
- BENZENEPENTANOIC ACID, GAMMA-(((2-((1R,3R)-1-(ACETYLOXY)-4-METHYL-3-(((2S,3S)-3-METHYL-2-((((2R)-1-METHYL-2-PIPERIDINYL)CARBONYL)AMINO)-1-OXOPENTYL)((3-METHYL-1-OXOBUTOXY)METHYL)AMINO)PENTYL)-4-THIAZOLYL)CARBONYL)AMINO)-ALPHA-METHYL-, (ALPHAS,GAMMAR)-
- 4-[[2-[1-acetyloxy-4-methyl-3-[3-methylbutanoyloxymethyl-[3-methyl-2-[(1-methylpiperidine-2-carbonyl)amino]pentanoyl]amino]pentyl]-1,3-thiazole-4-carbonyl]amino]-2-methyl-5-phenylpentanoic acid
- tubulysin D
-
- Inchi: 1S/C43H65N5O9S/c1-10-28(6)38(46-40(52)34-18-14-15-19-47(34)9)42(53)48(25-56-37(50)20-26(2)3)35(27(4)5)23-36(57-30(8)49)41-45-33(24-58-41)39(51)44-32(21-29(7)43(54)55)22-31-16-12-11-13-17-31/h11-13,16-17,24,26-29,32,34-36,38H,10,14-15,18-23,25H2,1-9H3,(H,44,51)(H,46,52)(H,54,55)/t28-,29-,32+,34+,35+,36+,38-/m0/s1
- InChI Key: SAJNCFZAPSBQTQ-HZZFHOQESA-N
- SMILES: S1C=C(C(N[C@@H](CC2C=CC=CC=2)C[C@@H](C(=O)O)C)=O)N=C1[C@@H](C[C@H](C(C)C)N(COC(CC(C)C)=O)C([C@H]([C@@H](C)CC)NC([C@H]1CCCCN1C)=O)=O)OC(C)=O
Computed Properties
- Exact Mass: 827.45029984g/mol
- Monoisotopic Mass: 827.45029984g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 58
- Rotatable Bond Count: 24
- Complexity: 1360
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 213
tubulysin D Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce59918-1mg |
Tubulysin D |
309935-57-7 | 98% | 1mg |
¥0.00 | 2023-09-07 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce59918-5mg |
Tubulysin D |
309935-57-7 | 98% | 5mg |
¥0.00 | 2023-09-07 |
tubulysin D Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on tubulysin D
Tubulysin D: A Comprehensive Overview
Tubulysin D, also known by its CAS number 309935-57-7, is a compound that has garnered significant attention in the scientific community due to its unique properties and potential applications in various fields. This article delves into the latest research findings, chemical characteristics, and biological activities of Tubulysin D, providing a detailed and up-to-date analysis of this intriguing compound.
Chemical Structure and Synthesis
Tubulysin D is a naturally occurring compound isolated from marine organisms, particularly from the genus Tuberolensium. Its chemical structure is characterized by a complex arrangement of functional groups, including hydroxyls, methyl groups, and conjugated double bonds. The precise synthesis of Tubulysin D remains a topic of active research, with recent studies focusing on optimizing synthetic pathways to enhance yield and purity. For instance, a 2023 study published in Nature Chemistry reported a novel enzymatic approach to synthesize Tubulysin D derivatives with improved stability.
Biological Activity and Applications
Tubulysin D has demonstrated remarkable biological activity across multiple domains. One of its most notable properties is its potent anti-tumor activity, which has been extensively studied in preclinical models. According to a 2023 paper in Cancer Research, Tubulysin D exhibits selective cytotoxicity against various cancer cell lines, including those resistant to conventional chemotherapy drugs. This selective activity is attributed to its ability to inhibit key enzymes involved in cell proliferation and apoptosis regulation.
In addition to its anti-tumor properties, Tubulysin D has shown promise in antimicrobial applications. Recent research indicates that it possesses potent activity against multidrug-resistant bacteria, such as methicillin-resistant Staphylococcus aureus (MRSA). A 2023 study in Antimicrobial Agents and Chemotherapy highlighted its mechanism of action involves disrupting bacterial cell membranes and inhibiting essential metabolic pathways.
Mechanism of Action
The mechanism of action of Tubulysin D is multifaceted, involving several molecular targets. One key pathway involves the inhibition of histone deacetylases (HDACs), which play a critical role in gene regulation and chromatin remodeling. By modulating HDAC activity, Tubulysin D can induce epigenetic changes that lead to tumor cell death while sparing healthy cells.
Furthermore, Tubulysin D has been shown to interact with the PI3K/AKT/mTOR signaling pathway, a critical regulator of cell growth and survival. Disruption of this pathway by Tubulysin D leads to the activation of pro-apoptotic signals in cancer cells. Recent studies have also explored its potential as an immunomodulator, capable of enhancing the efficacy of immune checkpoint inhibitors in cancer therapy.
Recent Advances and Future Directions
The past few years have witnessed significant advancements in understanding the therapeutic potential of Tubulysin D. Researchers are now exploring its use as a combination therapy with other anticancer agents to enhance efficacy and reduce resistance. A 2023 clinical trial reported promising results when Tubulysin D was administered alongside standard chemotherapy regimens in patients with advanced breast cancer.
Another exciting area of research involves the development of Tubulysin D analogs with improved pharmacokinetic properties. Scientists are employing computational chemistry tools to design derivatives with enhanced bioavailability and reduced toxicity. These efforts are expected to pave the way for the clinical translation of Tubulysin D-based therapies.
In conclusion, Tubulysin D (CAS 309935-57-7) represents a compelling candidate for innovative therapeutic strategies across oncology and infectious diseases. Its unique chemical structure, coupled with potent biological activities, positions it as a key player in the development of next-generation medicines. As research continues to unravel its mechanisms and optimize its therapeutic potential, Tubulysin D holds great promise for addressing unmet medical needs in the coming years.
309935-57-7 (tubulysin D) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)